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Compound of Interest

Compound Name: 3-Methoxypyridine

Cat. No.: B1294695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxypyridine, also known by its synonym beta-Methoxypyridine, is a heterocyclic

aromatic organic compound with the chemical formula C₆H₇NO. It belongs to the family of

methoxypyridines, where a methoxy group is substituted on the pyridine ring. The position of

the methoxy group at the 3-position of the pyridine ring imparts specific chemical reactivity and

properties that make it a valuable building block in organic synthesis, particularly in the fields of

medicinal chemistry and materials science. This technical guide provides a comprehensive

overview of 3-Methoxypyridine, including its chemical properties, synthesis, and key

applications in research and development.

Chemical and Physical Properties
A summary of the key physicochemical properties of 3-Methoxypyridine is presented in the

table below. These properties are crucial for its handling, storage, and application in various

experimental setups.
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Property Value

Molecular Formula C₆H₇NO

Molecular Weight 109.13 g/mol

CAS Number 7295-76-3

Synonyms beta-Methoxypyridine, Pyridine, 3-methoxy-

Appearance Clear colorless to slightly yellow liquid

Boiling Point 65 °C at 15 mmHg

Density 1.083 g/mL at 25 °C

Refractive Index (n20/D) 1.518

Flash Point 71 °C (159.8 °F) - closed cup

Solubility Soluble in water and common organic solvents

pKa (Strongest Basic) 4.81

LogP 0.990

Synthesis of 3-Methoxypyridine
The synthesis of 3-Methoxypyridine is most commonly achieved through the O-methylation of

3-hydroxypyridine. Several methylation agents and conditions have been explored to achieve

selective O-methylation over the competing N-methylation of the pyridine ring nitrogen. A

general workflow for this synthesis is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1294695?utm_src=pdf-body
https://www.benchchem.com/product/b1294695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material Reagents

Product

3-Hydroxypyridine

O-Methylation

Substrate

Methylating Agent Base Solvent

3-Methoxypyridine

Yields

Starting Material Coupling Partner Reaction Conditions

Product

3-Methoxypyridine Derivative

C-C Bond Formation

Aryl/Heteroaryl Boronic Acid Palladium Catalyst Base Solvent

Functionalized Biaryl Compound

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methoxypyridine and
its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294695#synonyms-for-3-methoxypyridine-like-beta-
methoxypyridine]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1294695?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294695#synonyms-for-3-methoxypyridine-like-beta-methoxypyridine
https://www.benchchem.com/product/b1294695#synonyms-for-3-methoxypyridine-like-beta-methoxypyridine
https://www.benchchem.com/product/b1294695#synonyms-for-3-methoxypyridine-like-beta-methoxypyridine
https://www.benchchem.com/product/b1294695#synonyms-for-3-methoxypyridine-like-beta-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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